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Compound of Interest

Compound Name: Cibalgin

Cat. No.: B1197522 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides essential procedural guidance for the safe and compliant disposal of

Cibalgin and its constituent active ingredients within a research laboratory setting. Adherence

to these protocols is critical to ensure personnel safety, environmental protection, and

regulatory compliance. Cibalgin is a combination drug, and its proper disposal depends on its

specific formulation, which may contain propyphenazone, drofenine, phenazone (antipyrine),

and potentially codeine, a controlled substance.

Hazard Identification and Waste Classification
Prior to disposal, it is imperative to classify the waste stream. Pharmaceutical waste disposal is

regulated by the Environmental Protection Agency (EPA) and, in the case of controlled

substances, the Drug Enforcement Administration (DEA).

Key Active Ingredients in Cibalgin Formulations:
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Active Ingredient Common Classification
Key Disposal
Considerations

Propyphenazone
Non-steroidal anti-

inflammatory drug (NSAID)

Treat as a chemical waste.

Incineration is the preferred

method of disposal.[1]

Drofenine Hydrochloride Antispasmodic

Segregate into solid and liquid

hazardous waste. Do not

dispose of down the drain.[2]

Phenazone (Antipyrine) Analgesic and antipyretic

Manage as a chemical waste

to be disposed of in

accordance with local, state,

and federal regulations.[3]

Codeine
Opioid analgesic (Controlled

Substance)

Subject to stringent DEA

regulations. Disposal must be

handled through a DEA-

registered reverse distributor.

[4][5][6]

Standard Operating Procedure for Cibalgin Disposal
This protocol outlines the step-by-step process for the disposal of Cibalgin from a laboratory

setting. This procedure should be conducted in conjunction with your institution's

Environmental Health and Safety (EHS) office.

Experimental Protocol: Disposal of Non-Controlled Cibalgin Formulations

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

Waste Segregation:

Solid Waste: Collect unused or expired Cibalgin tablets, contaminated weighing papers,

and other solid materials in a designated, sealed, and clearly labeled hazardous waste

container.[2]
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Liquid Waste: Solutions containing Cibalgin should be disposed of in a designated

hazardous liquid waste container. Do not pour down the drain.[2]

Contaminated Labware: Decontaminate glassware by rinsing with a suitable solvent (e.g.,

ethanol or acetone) and collect the rinsate as hazardous liquid waste. Disposable labware

that has come into contact with Cibalgin should be placed in the solid hazardous waste

container.[2]

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name(s) of the active ingredients (e.g., "Propyphenazone waste"), and

associated hazard warnings.

Storage: Store hazardous waste in a designated, secure area away from incompatible

materials, pending collection by a certified hazardous waste disposal service.

Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's EHS office or a licensed chemical waste disposal company. The preferred

method of destruction for pharmaceutical waste is incineration.[1]

Experimental Protocol: Disposal of Codeine-Containing Cibalgin Formulations

DEA Registration: The Principal Investigator (PI) must have a current DEA registration to

handle controlled substances.[7]

Secure Storage: Unwanted or expired codeine-containing Cibalgin must be stored in a

securely locked, substantially constructed cabinet or safe, compliant with DEA regulations.

Initiate Disposal Process: Contact your institution's EHS office to initiate the disposal process

for a controlled substance. They will coordinate with a DEA-registered reverse distributor.[4]

[5][6]

Documentation:

For Schedule III-V substances like codeine, a transfer invoice is typically used. For

Schedule I and II substances, a DEA Form 222 is required.[5][8]
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Maintain meticulous records of the disposal, including the drug name, quantity, and date of

transfer to the reverse distributor. These records must be kept for a minimum of two years.

[5]

Transfer to Reverse Distributor: The transfer of the controlled substance waste to the reverse

distributor must be handled in accordance with all DEA regulations.

Cibalgin Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Cibalgin in a laboratory setting.
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Cibalgin Disposal Workflow

Non-Controlled Substance Disposal Controlled Substance Disposal (DEA Regulated)

Start: Unwanted Cibalgin

Does the Cibalgin formulation contain Codeine?

Segregate into Solid and Liquid Hazardous Waste

No

Store in a DEA-Compliant Locked Cabinet/Safe

Yes

No Yes

Label Containers as 'Hazardous Waste' with Chemical Names

Store in a Secure, Designated Area

Contact EHS for Pickup by a Licensed Waste Contractor

Disposal via Incineration

Contact EHS to Arrange for a Reverse Distributor

Complete Required DEA Paperwork (e.g., Invoice/Form 222)

Transfer Waste to the DEA-Registered Reverse Distributor

Maintain Disposal Records for at least 2 Years

Click to download full resolution via product page

Caption: Decision workflow for the disposal of Cibalgin based on its formulation.
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Disclaimer: These procedures are a general guide. Always consult your institution's specific

safety and disposal protocols and comply with all applicable local, state, and federal

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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